N-(Cyanomethyl)-4-methyl-N-prop-2-ynylthiophene-3-carboxamide
Overview
Description
Synthesis Analysis
- Direct Cyanoacetylation : Treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates yields the desired cyanoacetamide derivatives. This versatile and economical method allows for the formation of N-substituted cyanoacetamides .
- Stirring without Solvent and Heat : Methyl cyanoacetate reacts directly with different amines at room temperature, resulting in the formation of N-substituted cyanoacetamide compounds .
- Fusion Reaction : Aryl amines react with ethyl cyanoacetate in a solvent-free manner, providing another route to cyanoacetanilides .
properties
IUPAC Name |
N-(cyanomethyl)-4-methyl-N-prop-2-ynylthiophene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2OS/c1-3-5-13(6-4-12)11(14)10-8-15-7-9(10)2/h1,7-8H,5-6H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OBZHFQUPPIPBDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC=C1C(=O)N(CC#C)CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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